Cas no 1805201-61-9 (3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde
• CAS No: 1805201-61-9
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4885521
• Update Time: 2025-05-19

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F3N2O/c9-7(10)5-1-4(2-12)6(3-14)13-8(5)11/h1,3,7H,2,12H2
• InChI Key： CHDPKUFRFHFTJV-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(C=O)=N1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.6
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS No. 1805201-61-9)

3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde, identified by the CAS number 1805201-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivatives family, characterized by its unique structural features that include an aldehyde group, an aminomethyl substituent, and fluorinated methyl groups. These structural attributes make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its potential applications as a building block for more complex pharmacophores. The presence of both the aldehyde and aminomethyl functional groups provides opportunities for further chemical modifications, enabling the construction of diverse molecular architectures. Such modifications are crucial in drug discovery, where optimizing biological activity and pharmacokinetic properties often requires careful manipulation of molecular structure.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atoms in 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde contribute to these desirable properties, making it an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. By serving as a precursor for kinase inhibitors, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde could contribute to the development of targeted therapies that modulate kinase signaling pathways.

Recent studies have highlighted the importance of fluorinated pyridines in the design of small-molecule inhibitors. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that incorporating fluorine atoms into pyridine rings can significantly enhance the potency and selectivity of kinase inhibitors. These findings underscore the value of 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde as a key intermediate in such endeavors.

The aldehyde functionality present in this compound also opens up possibilities for condensation reactions with various nucleophiles, including amines and hydrazines. Such reactions can yield imines or hydrazones, which are versatile intermediates in drug synthesis. For example, imines derived from this compound have been explored as precursors for heterocyclic compounds with potential pharmaceutical applications.

Moreover, the aminomethyl group provides a handle for further derivatization through amide bond formation or other coupling reactions. This flexibility allows chemists to tailor the properties of the resulting molecules precisely, optimizing them for specific biological targets. The ability to modify both ends of the molecule—via the aldehyde at one end and the aminomethyl at the other—makes 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde a powerful tool in synthetic chemistry.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-carboxaldehyde (CAS No. 1805201-61-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and potential applications in drug synthesis make it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents. As our understanding of fluorinated pyridines continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.